Copper

• CAS No.: 7440-50-8
• Product Name: Copper
• Molecular Formula: Cu
• Molecular Weight: 63.55 g/mol
• IUPAC Name: copper
• Standard InChI: InChI=1S/Cu
• Standard InChIKey: RYGMFSIKBFXOCR-UHFFFAOYSA-N
• Impurities: /In electrolytic copper/ the highest level of impurities other than oxygen are found only to the extent of 15-30 ppm. Up to 0.05% oxygen is present in the form of copper(I) oxide.; Average impurity levels: Antimony, 3.41 ppm; arsenic, 1.39 ppm; bismuth, 0.36 ppm; iron, 6.07 ppm; lead, 4.08 ppm; oxygen 327.25 ppm; nickel, 3.41 ppm; selenium, 1.10 ppm; silver, 11.19 ppm; sulfur, 10.00 ppm; tellurium, 1.16 ppm; tin, 1.63 ppm.
• SMILES: [Cu]
• Canonical SMILES: [Cu]
• Boiling Point: 4703 °F at 760 mm Hg (NIOSH, 2016); 2597; 2595 °C; 4703°F
• Colorform: Reddish, lustrous, ductile, malleable metal; Red metal; cubic
• Density: 8.94 (NIOSH, 2016); 8.94; Relative density (water = 1): 8.9
• Melting Point: 1981 °F (NIOSH, 2016); 1083; 1083 °C; 1981°F
• Physical Description: Reddish lustrous malleable odorless metallic solid.; DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals, WetSolid; DryPowder, WetSolid; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; SOLID IN VARIOUS FORMS. TURNS GREEN ON EXPOSURE TO MOIST AIR.; Reddish, lustrous, malleable, odorless solid.
• Description: Copper is an essential trace element that is included in some over-the-counter multivitamin and mineral supplements, even though copper deficiency is quite rare and supplementation is rarely needed. The amounts of copper found in typical supplements has not been associated with serum enzyme elevations or with clinically apparent liver injury. However, accidental or intentional copper overdose can cause an acute liver injury and chronic ingestion of excessive amounts of copper can result in copper overload and chronic liver injury.; Copper is a metal that occurs naturally throughout the environment, in rocks, soil, water, and air. Copper is an essential element in plants and animals (including humans), which means it is necessary for us to live. Therefore, plants and animals must absorb some copper from eating, drinking, and breathing. Copper is used to make many different kinds of products like wire, plumbing pipes, and sheet metal. U. S. pennies made before 1982 are made of copper, while those made after 1982 are only coated with copper. Copper is also combined with other metals to make brass and bronze pipes and faucets. Copper compounds are commonly used in agriculture to treat plant diseases like mildew, for water treatment and, as preservatives for wood, leather, and fabrics.; Copper is an element with atomic symbol Cu, atomic number 29, and atomic weight 63.
• Shelf Life: BECOMES DULL WHEN EXPOSED TO AIR. IN MOIST AIR GRADUALLY BECOMES COATED WITH GREEN BASIC CARBONATE.
• Solubility: Insoluble (NIOSH, 2016); 8.96g/mL; Slightly sol in dilute acid; Slowly soluble in ammonia water; Solubility in water: none; Insoluble
• Synonyms: GRAPHIMET CU-5;C.I. 77400;COPPER IN GRAPHITE;COPPER, NATURAL;COPPER, OIL BASED STANDARD SOLUTION;COPPER METALLO-ORGANIC STANDARD;COPPER LOW RANGE;COPPER METAL
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); 1 mm Hg @ 1628 °C; 0 mmHg (approx)
• Reference: 1. Scheiber I, Dringen R, Mercer JF. Copper: effects of deficiency and overload. Met Ions Life Sci. 2013;13:359-87. doi: 10.1007/978-94-007-7500-8_11. PMID: 24470097.; ; 2. Brewer GJ. Copper in medicine. Curr Opin Chem Biol. 2003 Apr;7(2):207-12. doi: 10.1016/s1367-5931(03)00018-8. PMID: 12714053.; ; 3. Russell K, Gillanders LK, Orr DW, Plank LD. Dietary copper restriction in Wilson's disease. Eur J Clin Nutr. 2018 Mar;72(3):326-331. doi: 10.1038/s41430-017-0002-0. Epub 2017 Nov 6. PMID: 29235558.; ; 4. Rihel J. Copper on the brain. Nat Chem Biol. 2018 Jul;14(7):638-639. doi: 10.1038/s41589-018-0089-1. PMID: 29915234.; ; 5. Shike M. Copper in parenteral nutrition. Gastroenterology. 2009 Nov;137(5 Suppl):S13-7. doi: 10.1053/j.gastro.2009.08.017. PMID: 19874945.
• PubChem Compound: 23978
• Last Modified: Nov 11 2021